Cas no 55698-06-1 (Benzene, 1-chloro-3-[(1-methylethyl)thio]-)

• Product Name: Benzene, 1-chloro-3-[(1-methylethyl)thio]-
• CAS No: 55698-06-1
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• MDL: MFCD26792618
• CID: 4655056
• PubChem ID: 12763281
• Update Time: 2025-05-21

Benzene, 1-chloro-3-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-[(1-methylethyl)thio]-
• 1-Chloro-3-(propan-2-ylsulfanyl)benzene

• MDL： MFCD26792618
• Inchi： 1S/C9H11ClS/c1-7(2)11-9-5-3-4-8(10)6-9/h3-7H,1-2H3
• InChI Key： IRFZMQFCTLYYHF-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(SC(C)C)=C1

Computed Properties

• Exact Mass: 186.0269992g/mol
• Monoisotopic Mass: 186.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzene, 1-chloro-3-[(1-methylethyl)thio]-

Introduction to Benzene, 1-chloro-3-[(1-methylethyl)thio]- (CAS No. 55698-06-1)

Benzene, 1-chloro-3-[(1-methylethyl)thio]- (CAS No. 55698-06-1) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has been the subject of numerous studies due to its potential applications in various industries. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to Benzene, 1-chloro-3-[(1-methylethyl)thio]-.

Chemical Structure and Properties

Benzene, 1-chloro-3-[(1-methylethyl)thio]- is a substituted benzene derivative with a chlorine atom at the 1-position and an isopropylthio group at the 3-position. The molecular formula of this compound is C₉H₁₀ClS, and it has a molecular weight of approximately 187.64 g/mol. The presence of the chlorine and sulfur functionalities imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.

The compound is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The boiling point of Benzene, 1-chloro-3-[(1-methylethyl)thio]- is around 200°C at atmospheric pressure. Its density is approximately 1.2 g/cm³ at room temperature.

Synthesis Methods

The synthesis of Benzene, 1-chloro-3-[(1-methylethyl)thio]- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of chlorobenzene with isopropyl mercaptan in the presence of a suitable catalyst. This reaction typically proceeds via an electrophilic aromatic substitution mechanism:

C₆H₅Cl + CH₃CH(CH₃)SH → C₉H₁₀ClS + HCl

This method is widely used due to its simplicity and high yield. However, alternative synthetic routes have also been explored to improve efficiency and reduce by-products. For example, recent studies have investigated the use of transition metal catalysts to enhance the selectivity and yield of the reaction.

Biological Activities and Applications

Benzene, 1-chloro-3-[(1-methylethyl)thio]- has shown promising biological activities that make it a valuable compound in pharmaceutical research. One of its notable properties is its ability to act as a modulator of various biological pathways. Studies have demonstrated that this compound can interact with specific receptors and enzymes, leading to potential therapeutic applications.

In particular, recent research has focused on the potential anti-inflammatory and anti-cancer properties of Benzene, 1-chloro-3-[(1-methylethyl)thio]-. Preclinical studies have shown that this compound can inhibit the activity of pro-inflammatory cytokines and reduce inflammation in animal models. Additionally, it has exhibited cytotoxic effects on certain cancer cell lines, suggesting its potential as a lead compound for drug development.

Benzene, 1-chloro-3-[(1-methylethyl)thio]- has also been investigated for its use in the treatment of neurodegenerative diseases. Studies have suggested that this compound can protect neurons from oxidative stress and promote neurogenesis in vitro. These findings have sparked interest in exploring its potential as a neuroprotective agent.

Recent Research Advancements

The field of research surrounding Benzene, 1-chloro-3-[(1-methylethyl)thio]- is rapidly evolving, with new studies providing deeper insights into its mechanisms of action and potential applications. One recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents at different positions on the benzene ring.

The results indicated that modifications at specific positions could significantly enhance the biological activity of the compound while reducing toxicity. This study not only provided valuable information for optimizing the structure but also highlighted the importance of rational drug design in developing more effective therapeutic agents.

Another notable advancement comes from a collaborative effort between researchers at multiple institutions who investigated the pharmacokinetics and pharmacodynamics of Benzene, 1-chloro-3-[(1-methylethyl)thio]-. Their findings revealed that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for further clinical development.

Safety Considerations and Future Directions

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. While preliminary studies suggest that Benzene, 1-chloro-3-[(1-methylethyl)thio]- has low toxicity at therapeutic doses, further toxicological evaluations are necessary to ensure its safety profile meets regulatory standards.

Ongoing research aims to address these safety concerns by conducting comprehensive toxicity studies in both in vitro and in vivo models. Additionally, efforts are being made to develop more efficient synthesis methods that minimize environmental impact and reduce production costs.

In conclusion, Benzene, 1-chloro-3-[(1-methylethyl)thio]- (CAS No. 55698-06-1) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights will emerge, paving the way for innovative applications in various fields.